Cas no 1823931-54-9 (1-(3-Bromo-4-methylphenyl)-1H-pyrazole)

1-(3-Bromo-4-methylphenyl)-1H-pyrazole is a brominated pyrazole derivative characterized by its aromatic substitution pattern, featuring a bromine atom at the 3-position and a methyl group at the 4-position of the phenyl ring. This structural motif enhances its utility as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The bromine substituent offers a reactive site for further functionalization via cross-coupling reactions, while the methyl group contributes to steric and electronic modulation. Its stability and well-defined reactivity make it suitable for applications requiring precise molecular design. The compound is typically handled under standard laboratory conditions, ensuring consistent performance in synthetic workflows.
1-(3-Bromo-4-methylphenyl)-1H-pyrazole structure
1823931-54-9 structure
Product Name:1-(3-Bromo-4-methylphenyl)-1H-pyrazole
CAS No:1823931-54-9
MF:C10H9BrN2
MW:237.095861196518
MDL:MFCD27989931
CID:5079451
PubChem ID:70595027
Update Time:2026-03-01

1-(3-Bromo-4-methylphenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Bromo-4-methylphenyl)-1H-pyrazole
    • 1H-Pyrazole, 1-(3-bromo-4-methylphenyl)-
    • 1-(3-bromo-4-methylphenyl)pyrazole
    • MDL: MFCD27989931
    • Inchi: 1S/C10H9BrN2/c1-8-3-4-9(7-10(8)11)13-6-2-5-12-13/h2-7H,1H3
    • InChI Key: SZEUFXJYGNPBOP-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=CC=1C)N1C=CC=N1

Computed Properties

  • Exact Mass: 235.99491g/mol
  • Monoisotopic Mass: 235.99491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 17.8

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Additional information on 1-(3-Bromo-4-methylphenyl)-1H-pyrazole

Recent Advances in the Study of 1-(3-Bromo-4-methylphenyl)-1H-pyrazole (CAS: 1823931-54-9): A Comprehensive Research Brief

The compound 1-(3-Bromo-4-methylphenyl)-1H-pyrazole (CAS: 1823931-54-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an up-to-date overview of the latest studies, methodologies, and findings related to this compound, highlighting its chemical properties, biological activities, and therapeutic potential.

Recent literature reveals that 1-(3-Bromo-4-methylphenyl)-1H-pyrazole serves as a key intermediate in the synthesis of various pharmacologically active molecules. Its unique structural features, including the bromo and methyl substituents on the phenyl ring, contribute to its reactivity and ability to interact with biological targets. Studies have demonstrated its utility in the development of kinase inhibitors, anti-inflammatory agents, and antimicrobial compounds, making it a versatile scaffold in medicinal chemistry.

One of the most notable applications of this compound is its role in the design of small-molecule inhibitors targeting specific protein kinases involved in cancer progression. Researchers have employed computational modeling and structure-activity relationship (SAR) studies to optimize the compound's binding affinity and selectivity. Preliminary in vitro assays have shown promising results, with significant inhibition of tumor cell proliferation observed at low micromolar concentrations.

In addition to its anticancer potential, 1-(3-Bromo-4-methylphenyl)-1H-pyrazole has been investigated for its anti-inflammatory properties. Recent studies have explored its mechanism of action in modulating inflammatory pathways, such as the NF-κB signaling cascade. These findings suggest that the compound could serve as a lead structure for the development of novel anti-inflammatory drugs with improved efficacy and reduced side effects.

From a synthetic chemistry perspective, advancements have been made in the efficient and scalable production of 1-(3-Bromo-4-methylphenyl)-1H-pyrazole. Novel catalytic methods and green chemistry approaches have been employed to enhance yield and reduce environmental impact. These developments are critical for ensuring the compound's availability for further preclinical and clinical studies.

Despite these promising advancements, challenges remain in the optimization of 1-(3-Bromo-4-methylphenyl)-1H-pyrazole's pharmacokinetic and pharmacodynamic properties. Future research directions may include the exploration of prodrug strategies, formulation improvements, and combination therapies to maximize its therapeutic potential. Collaborative efforts between academia and industry will be essential to translate these findings into clinically viable treatments.

In conclusion, 1-(3-Bromo-4-methylphenyl)-1H-pyrazole (CAS: 1823931-54-9) represents a compelling area of research in chemical biology and medicinal chemistry. Its diverse applications, from kinase inhibition to anti-inflammatory activity, underscore its versatility as a pharmacophore. Continued investigation into its mechanisms of action and optimization of its chemical properties will undoubtedly contribute to the development of next-generation therapeutics.

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